Cas no 1000516-33-5 (6-(cyanomethyl)pyridine-3-carbonitrile)

• Product Name: 6-(cyanomethyl)pyridine-3-carbonitrile
• CAS No: 1000516-33-5
• MF: C₈H₅N₃
• MW: 143.145400762558
• MDL: MFCD09924285
• CID: 4558432
• PubChem ID: 49757463
• Update Time: 2025-06-30

6-(cyanomethyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(cyanomethyl)nicotinonitrile
• 6-(cyanomethyl)pyridine-3-carbonitrile
• 5-Cyano-2-pyridineacetonitrile
• 2-Pyridineacetonitrile, 5-cyano-
• SB21445
• E76743
• AKOS006310937
• FE-0726
• 1000516-33-5
• MFCD09924285
• SCHEMBL23171396

• MDL： MFCD09924285
• Inchi： 1S/C8H5N3/c9-4-3-8-2-1-7(5-10)6-11-8/h1-2,6H,3H2
• InChI Key： XPIUYPRKILGRTK-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C=CC=1CC#N

Computed Properties

• Exact Mass: 143.048347172g/mol
• Monoisotopic Mass: 143.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 60.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 6-(cyanomethyl)pyridine-3-carbonitrile

6-(Cyanomethyl)pyridine-3-carbonitrile: A Comprehensive Overview

6-(Cyanomethyl)pyridine-3-carbonitrile, also known by its CAS number 1000516-33-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with two cyano groups at specific positions. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The structure of 6-(cyanomethyl)pyridine-3-carbonitrile consists of a pyridine ring with a cyano group (-CN) at the 3-position and a cyanomethyl group (-CH2CN) at the 6-position. This arrangement not only enhances the compound's stability but also contributes to its reactivity in different chemical environments. Recent studies have highlighted the potential of this compound in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), where its cyano groups play a crucial role in metal coordination.

One of the most promising applications of 6-(cyanomethyl)pyridine-3-carbonitrile lies in its use as a precursor for the synthesis of heterocyclic compounds. Researchers have demonstrated that this compound can undergo various transformations, including cycloaddition reactions and nucleophilic substitutions, to yield complex molecular architectures. These findings have opened new avenues for the development of biologically active molecules and functional materials.

In terms of chemical synthesis, 6-(cyanomethyl)pyridine-3-carbonitrile is typically prepared through a multi-step process involving cyanation reactions and selective substitutions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. These developments are particularly important for industrial applications where large-scale production is required.

The electronic properties of 6-(cyanomethyl)pyridine-3-carbonitrile have also been extensively studied. Computational chemistry techniques have revealed that the compound exhibits a high degree of conjugation due to the electron-withdrawing effects of its cyano groups. This property makes it an attractive candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Experimental studies have confirmed these predictions, showing that films made from this compound exhibit excellent charge transport properties.

Beyond its electronic applications, 6-(cyanomethyl)pyridine-3-carbonitrile has also found utility in catalysis. Its ability to coordinate with transition metals has been exploited to develop catalysts for various organic reactions, including cross-couplings and hydrogenations. Recent research has focused on optimizing these catalyst systems to achieve higher turnover numbers and better selectivity, making them more suitable for industrial processes.

In conclusion, 6-(cyanomethyl)pyridine-3-carbonitrile, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span across multiple disciplines, from materials science to catalysis, and ongoing studies promise even more exciting developments in the future.